Cas no 187667-63-6 (1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro-)

• Product Name: 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro-
• CAS No: 187667-63-6
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 3837157
• PubChem ID: 10540012
• Update Time: 2025-07-08

1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro-
• (6-BROMOISOCHROMAN-1-YL)ACETIC ACID
• 187667-63-6
• 2-(6-bromoisochroman-1-yl)acetic Acid
• DB-163274
• H11094
• 2-(6-bromo-3,4-dihydro-1H-isochromen-1-yl)acetic acid
• DZSHVVCWDFVPCK-UHFFFAOYSA-N
• MFCD25960406
• AKOS030629983
• SCHEMBL5093605
• 2-(6-Bromo-3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid

• Inchi： 1S/C11H11BrO3/c12-8-1-2-9-7(5-8)3-4-15-10(9)6-11(13)14/h1-2,5,10H,3-4,6H2,(H,13,14)
• InChI Key： DZSHVVCWDFVPCK-UHFFFAOYSA-N
• SMILES： C1OC(CC(O)=O)C2=CC=C(Br)C=C2C1

Computed Properties

• Exact Mass: 269.98916Da
• Monoisotopic Mass: 269.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro-

Introduction to 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6)

The compound 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its benzopyran core structure, has garnered significant attention due to its structural versatility and potential biological activities. The presence of a bromine substituent at the 6-position and a dihydro substitution at the 3,4-position enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro is a derivative of benzopyran, a class of compounds known for their diverse pharmacological properties. Benzopyrans are structurally related to flavonoids and possess inherent bioactivity due to their ability to interact with various biological targets. The acetic acid moiety at the 1-position introduces a carboxylic acid functionality, which can be further modified to enhance binding affinity or metabolic stability. The bromine atom serves as a versatile handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at specific positions on the benzopyran core.

In recent years, there has been growing interest in benzopyran derivatives as potential leads for drug discovery. The structural motif is found in several natural products and has demonstrated efficacy in various preclinical studies. For instance, certain benzopyran derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and inflammatory bowel disease. Additionally, some derivatives have exhibited antitumor activity by interfering with key signaling pathways in cancer cells.

The specific modification of 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6) with a bromine atom at the 6-position and a dihydro ring system at the 3,4-position is particularly noteworthy. This configuration imparts unique electronic and steric properties that can influence its interaction with biological targets. Computational studies have suggested that this compound may bind to proteins involved in metabolic disorders by occupying pockets that are typically targeted by natural product analogs.

Recent advances in drug design have emphasized the importance of structure-based drug discovery (SBDD), where computational modeling is used to predict how small molecules will interact with biological targets. The benzopyran scaffold of 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6) fits well within this paradigm. High-throughput virtual screening (HTVS) has identified several derivatives of this compound as potential inhibitors of kinases and other enzymes implicated in diseases such as diabetes and neurodegeneration. These findings highlight the compound's potential as a starting point for developing novel therapeutics.

Furthermore, the synthesis of 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6) has been optimized to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to construct this complex molecule efficiently using multi-step routes that incorporate key transformations such as cyclization and halogenation. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in introducing aryl groups at the brominated positions, expanding the library of possible derivatives for further biological evaluation.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have examined its solubility, stability under various conditions, and potential interactions with cytochrome P450 enzymes. These studies are crucial for assessing its suitability for further development into a drug candidate. Additionally, preclinical toxicity studies have been conducted to evaluate its safety profile in animal models.

One particularly exciting area of research involves using 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro (CAS No. 187667-63-6) as a probe to understand disease mechanisms at the molecular level. By studying how this compound interacts with specific proteins or enzymes in vitro and in vivo, researchers can gain insights into pathways that may be dysregulated in diseases such as Alzheimer's or Parkinson's disease. This approach not only aids in understanding disease biology but also provides opportunities for identifying new therapeutic targets.

The future prospects for this compound are promising. Ongoing research aims to explore its potential applications in treating neurological disorders by modulating neurotransmitter release or receptor activity. Additionally, its structural features make it an attractive candidate for developing antiviral agents by targeting viral proteases or polymerases.

In conclusion,1H-2-Benzopyran-1-acetic acid, 6-bromo, 3,4-dihydro (CAS No. 187667-63-6) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and biological activity makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases.